![molecular formula C23H19N5O4 B2756976 1-(1-Methyl-2-oxo-5-phenyl-2,3-dihydro-1H-benzo[e][1,4]diazepin-3-yl)-3-(3-nitro-phenyl)-urea CAS No. 119487-11-5](/img/structure/B2756976.png)
1-(1-Methyl-2-oxo-5-phenyl-2,3-dihydro-1H-benzo[e][1,4]diazepin-3-yl)-3-(3-nitro-phenyl)-urea
Overview
Description
1-(1-Methyl-2-oxo-5-phenyl-2,3-dihydro-1H-benzo[e][1,4]diazepin-3-yl)-3-(3-nitro-phenyl)-urea is a useful research compound. Its molecular formula is C23H19N5O4 and its molecular weight is 429.436. The purity is usually 95%.
BenchChem offers high-quality 1-(1-Methyl-2-oxo-5-phenyl-2,3-dihydro-1H-benzo[e][1,4]diazepin-3-yl)-3-(3-nitro-phenyl)-urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(1-Methyl-2-oxo-5-phenyl-2,3-dihydro-1H-benzo[e][1,4]diazepin-3-yl)-3-(3-nitro-phenyl)-urea including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- CHEMBL334592 has shown promise as an anticancer agent. Research studies have explored its effects on various cancer cell lines, including breast, lung, and colon cancer. Mechanistically, it may inhibit cell proliferation, induce apoptosis, and interfere with tumor angiogenesis .
- Some investigations suggest that CHEMBL334592 exhibits neuroprotective properties. It may modulate neurotransmitter systems, reduce oxidative stress, and enhance neuronal survival. Researchers are exploring its potential in neurodegenerative diseases like Alzheimer’s and Parkinson’s .
- CHEMBL334592 has been studied for its anti-inflammatory effects. It may inhibit pro-inflammatory cytokines and enzymes, making it relevant in conditions such as rheumatoid arthritis and inflammatory bowel disease .
- Preliminary studies indicate that CHEMBL334592 possesses antimicrobial activity. It could be useful against bacterial and fungal infections. Further research is needed to validate its efficacy and safety .
- Researchers have explored the cardiovascular effects of CHEMBL334592 . It may impact blood pressure regulation, vascular tone, and endothelial function. Investigations are ongoing to understand its potential in cardiovascular diseases .
- Some studies suggest that CHEMBL334592 interacts with neurotransmitter receptors relevant to psychiatric conditions. Its anxiolytic or antidepressant properties are being investigated .
- CHEMBL334592 may influence glucose metabolism and insulin sensitivity. Researchers are studying its role in managing metabolic syndrome and type 2 diabetes .
- Given its diverse pharmacological effects, CHEMBL334592 serves as a valuable scaffold for drug development. Medicinal chemists are designing derivatives to optimize its properties and enhance therapeutic potential .
Anticancer Properties
Neuroprotective Effects
Anti-Inflammatory Activity
Antimicrobial Potential
Cardiovascular Applications
Psychiatric Disorders
Metabolic Syndrome and Diabetes
Drug Development
properties
IUPAC Name |
1-(1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl)-3-(3-nitrophenyl)urea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19N5O4/c1-27-19-13-6-5-12-18(19)20(15-8-3-2-4-9-15)25-21(22(27)29)26-23(30)24-16-10-7-11-17(14-16)28(31)32/h2-14,21H,1H3,(H2,24,26,30) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGXNEKGXSLNWFW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2C(=NC(C1=O)NC(=O)NC3=CC(=CC=C3)[N+](=O)[O-])C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19N5O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1-Methyl-2-oxo-5-phenyl-2,3-dihydro-1H-benzo[e][1,4]diazepin-3-yl)-3-(3-nitro-phenyl)-urea |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.